Cas no 899936-99-3 (N-benzyl-4-[1-[(4-nitrophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]butanamide)

• Product Name: N-benzyl-4-[1-[(4-nitrophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]butanamide
• CAS No: 899936-99-3
• MF: C₂₄H₂₂N₄O₅S
• MW: 478.520284175873
• CID: 5440133
• Update Time: 2025-08-03

N-benzyl-4-[1-[(4-nitrophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]butanamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-[1-[(4-nitrophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]butanamide

• Inchi： 1S/C24H22N4O5S/c29-21(25-15-17-5-2-1-3-6-17)7-4-13-26-23(30)22-20(12-14-34-22)27(24(26)31)16-18-8-10-19(11-9-18)28(32)33/h1-3,5-6,8-12,14H,4,7,13,15-16H2,(H,25,29)
• InChI Key： QGEXPPCGDJGEFA-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CCCN1C(=O)N(CC2=CC=C([N+]([O-])=O)C=C2)C2C=CSC=2C1=O

Additional information on N-benzyl-4-[1-[(4-nitrophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]butanamide

N-Benzyloxycarbonyl-4-[1-(4-nitrobenzyl)-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]butanamide: A Comprehensive Overview

The compound with CAS No. 899936-99-3, known as N-benzyl-4-[1-[(4-nitrophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]butanamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a benzyl group, a butanamide moiety, and a thienopyrimidine ring system. The presence of these functional groups makes it a versatile compound with unique properties that have been explored in recent studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as multicomponent reactions and transition metal catalysis. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-end applications. The thienopyrimidine ring system in the molecule has been identified as a key structural element contributing to its biological activity. Studies have shown that this system can act as a scaffold for various bioactive molecules, including potential drug candidates.

One of the most promising applications of this compound lies in its potential as a biological inhibitor. Research conducted in 2023 has demonstrated that it exhibits selective inhibition against certain enzymes involved in metabolic pathways. This finding has opened new avenues for its use in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. The nitrophenyl group attached to the molecule has been found to enhance its bioavailability and stability, further bolstering its suitability for therapeutic applications.

In addition to its biological applications, this compound has also garnered attention in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent experiments have shown that thin films of this compound exhibit favorable charge transport characteristics, which could be exploited in the development of advanced materials for flexible electronics.

The synthesis and characterization of this compound have been extensively documented in peer-reviewed journals, with researchers emphasizing its structural integrity and functional versatility. The use of modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography has provided detailed insights into its molecular structure and properties. These studies have not only validated the compound's identity but also provided a foundation for further research into its practical applications.

Looking ahead, ongoing research is focused on optimizing the synthesis process to reduce costs and improve scalability. Collaborative efforts between academic institutions and industry partners are expected to accelerate the commercialization of this compound, particularly in the pharmaceutical and materials sectors. Its ability to serve as a versatile building block for more complex molecules further underscores its importance in contemporary chemical research.

In conclusion, N-benzyl-4-[1-[(4-nitrophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]butanamide (CAS No. 899936-99-3) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its intricate structure, coupled with cutting-edge research findings, positions it as a key player in advancing both theoretical and applied chemistry.